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Compound of Interest

Compound Name: 3-fluoro-N-phenylbenzamide

Cat. No.: B177053 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 3-fluoro-N-phenylbenzamide, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure a safe

laboratory environment.

Quantitative Data Summary
For quick reference, the key quantitative data for 3-fluoro-N-phenylbenzamide are

summarized in the table below.

Property Value

Molecular Formula C₁₃H₁₀FNO

Molecular Weight 215.22 g/mol [1]

Boiling Point 257.3°C at 760 mmHg[1]

Flash Point 109.4°C[1]

Density 1.247 g/cm³[1]

Vapor Pressure 0.0146 mmHg at 25°C[1]

LogP 3.151[1]

CAS Number 1629-09-0[1]
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Personal Protective Equipment (PPE)
A thorough risk assessment is paramount before handling 3-fluoro-N-phenylbenzamide. The

following PPE is mandatory:

Eye Protection: Chemical safety goggles are required. For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Hand Protection: Due to the aromatic and fluorinated nature of this compound, nitrile gloves

may only provide limited splash protection and are not recommended for prolonged contact.

[2][3] For extended handling, neoprene or butyl rubber gloves are recommended.[4][5][6] It is

advisable to consult the glove manufacturer's specific chemical resistance data. Double-

gloving is a good practice to enhance protection.

Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of

exposure, a chemically resistant apron or suit should be considered.

Respiratory Protection: All handling of solid 3-fluoro-N-phenylbenzamide should be

performed in a certified chemical fume hood or a powder containment hood to minimize

inhalation risk. If engineering controls are insufficient, a NIOSH-approved respirator with at

least an N95 filter is required. For situations with a higher potential for aerosolization, an

N100 or P100 filter, or a powered air-purifying respirator (PAPR), is recommended.[7][8][9]
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Hazard Assessment

PPE Selection

Start: Assess Task-Specific Risks Risk of Splash, Inhalation, or Skin Contact?

Eye Protection:
- Chemical Goggles

- Face Shield (if splash risk) Always Required

Hand Protection:
- Neoprene or Butyl Gloves

- Double-gloving recommended
 Always Required

Body Protection:
- Lab Coat

- Chemical-resistant Apron (if needed)

 Always Required

Respiratory Protection:
- Fume Hood or Powder Enclosure

- NIOSH-approved Respirator (N95 min.)

 If Solid or Aerosol

Click to download full resolution via product page

Caption: PPE selection process for handling 3-fluoro-N-phenylbenzamide.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following experimental protocol is essential for the safe handling of 3-fluoro-
N-phenylbenzamide.

Preparation
Designate a specific area for handling, clearly marking it as a "Potent Compound Handling

Area."

Ensure a chemical fume hood or powder containment enclosure is certified and functioning

correctly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b177053?utm_src=pdf-body-img
https://www.benchchem.com/product/b177053?utm_src=pdf-body
https://www.benchchem.com/product/b177053?utm_src=pdf-body
https://www.benchchem.com/product/b177053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cover the work surface with disposable absorbent bench paper.

Prepare all necessary equipment (spatulas, weigh boats, flasks, etc.) and solvents before

handling the compound.

Ensure an emergency eyewash and safety shower are readily accessible.

Weighing the Compound
Perform all weighing operations within a chemical fume hood or a balance enclosure to

prevent inhalation of the powder.[10]

Use anti-static weigh boats or paper to minimize electrostatic dispersal of the powder.

Tare the container before adding the compound.

Add the chemical to the container slowly and carefully to avoid creating dust.

Once weighed, securely cap the container before removing it from the balance enclosure.

Dissolution and Reaction Setup
Conduct all dissolution and reaction setup procedures within a chemical fume hood.

Add the solvent to the flask containing the weighed 3-fluoro-N-phenylbenzamide slowly to

avoid splashing.

Ensure all reaction vessels are properly clamped and secured.

If heating is required, use a well-controlled heating mantle and monitor the reaction closely.

Post-Procedure Cleanup
Decontaminate all equipment that has come into contact with the chemical. Use a suitable

solvent to rinse the equipment, and collect the rinsate as hazardous waste.

Wipe down the work surface with a damp cloth or towel, ensuring to collect the cleaning

materials as contaminated waste.
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Remove PPE in the correct order to avoid cross-contamination, and dispose of it as

hazardous waste.

Wash hands thoroughly with soap and water after completing the work.

Disposal Plan
Proper disposal of 3-fluoro-N-phenylbenzamide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Collect unreacted 3-fluoro-N-phenylbenzamide and any contaminated solids

(e.g., weigh boats, paper towels, contaminated PPE) in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all solutions containing 3-fluoro-N-phenylbenzamide and solvent

rinsates in a separate, sealed, and clearly labeled hazardous waste container. The container

must be chemically compatible with the waste.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

Container Management
Ensure all waste containers are properly labeled with "Hazardous Waste" and the full

chemical name "3-fluoro-N-phenylbenzamide."

Keep waste containers closed except when adding waste.

Store waste containers in a designated satellite accumulation area away from incompatible

materials.

Final Disposal
The recommended method for the disposal of fluorinated organic compounds is high-

temperature incineration by a licensed hazardous waste disposal company.[1]
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Do not dispose of 3-fluoro-N-phenylbenzamide down the drain or in the regular trash.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 3-fluoro-N-phenylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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